Cas no 350029-67-3 (N-(2-Fluorophenyl)-4-hydroxybenzamide)

• Product Name: N-(2-Fluorophenyl)-4-hydroxybenzamide
• CAS No: 350029-67-3
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 5530388
• Update Time: 2025-11-04

N-(2-Fluorophenyl)-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-4-hydroxybenzamide
• N-(2-Fluorophenyl)-4-hydroxybenzamide

• Inchi： 1S/C13H10FNO2/c14-11-3-1-2-4-12(11)15-13(17)9-5-7-10(16)8-6-9/h1-8,16H,(H,15,17)
• InChI Key： JAWPELZTSRQBPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C1=CC=C(O)C=C1

Additional information on N-(2-Fluorophenyl)-4-hydroxybenzamide

Comprehensive Overview of N-(2-Fluorophenyl)-4-hydroxybenzamide (CAS No. 350029-67-3): Properties, Applications, and Research Insights

N-(2-Fluorophenyl)-4-hydroxybenzamide, identified by its CAS number 350029-67-3, is a fluorinated aromatic amide compound with significant potential in pharmaceutical and biochemical research. This compound features a hydroxybenzamide core linked to a 2-fluorophenyl group, which contributes to its unique physicochemical properties and biological activity. Researchers have increasingly focused on this molecule due to its structural similarity to bioactive compounds used in drug discovery, particularly in targeting enzyme modulation and receptor interactions.

The growing interest in fluorinated compounds like N-(2-Fluorophenyl)-4-hydroxybenzamide stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. Recent studies highlight its potential as a scaffold for developing selective enzyme inhibitors, a hot topic in precision medicine and targeted therapy research. Users frequently search for terms such as "fluorophenyl derivatives" and "hydroxybenzamide applications," reflecting the compound's relevance in cutting-edge science.

From a synthetic perspective, CAS 350029-67-3 serves as an intermediate for more complex molecules. Its phenolic hydroxyl group allows for further functionalization, making it valuable in combinatorial chemistry libraries. Analytical data reveals that the compound exhibits moderate solubility in polar organic solvents, a characteristic that facilitates its use in high-throughput screening assays. These properties address common search queries like "solubility of fluorinated benzamides" and "building blocks for drug discovery," which are highly relevant to pharmaceutical R&D professionals.

In the context of green chemistry advancements, researchers are exploring eco-friendly synthesis routes for N-(2-Fluorophenyl)-4-hydroxybenzamide. This responds to the increasing demand for sustainable chemical processes, a major focus area in modern organic chemistry. Computational studies of its molecular interactions, often searched as "molecular docking of fluorophenyl compounds," provide insights into its binding affinities with biological targets. Such data is crucial for structure-activity relationship (SAR) studies, a trending topic in AI-driven drug design platforms.

Quality control specifications for 350029-67-3 typically require HPLC purity ≥98%, with stringent limits on residual solvents. These parameters align with industry standards for pharmaceutical intermediates, addressing frequent queries about "analytical methods for benzamide derivatives." Storage recommendations emphasize protection from light and moisture, common concerns for aromatic amides that users often search in connection with compound stability.

Emerging applications of N-(2-Fluorophenyl)-4-hydroxybenzamide include its evaluation as a potential fluorescence probe due to its conjugated system. This application taps into the growing field of bioimaging agents, a subject of numerous recent publications. Its structure-property relationships are also being investigated for material science applications, particularly in organic electronic materials, responding to searches about "fluorinated compounds in electronics."

Safety assessments indicate that proper handling with personal protective equipment (PPE) is recommended, though it doesn't fall under hazardous classifications. This information addresses common workplace safety queries while complying with regulatory guidelines. The compound's spectroscopic fingerprints (IR, NMR, MS) are well-documented, providing valuable reference data for researchers verifying its identity—a frequent need expressed in searches for "characterization of fluorinated benzamides."

As research continues, N-(2-Fluorophenyl)-4-hydroxybenzamide maintains its position as a versatile chemical tool in multiple disciplines. Its balanced lipophilicity profile (predicted LogP ~2.5) makes it particularly interesting for blood-brain barrier penetration studies, a trending topic in neurological drug development. These characteristics ensure its ongoing relevance in answering contemporary research questions across chemical biology and medicinal chemistry domains.